Cas no 1354029-69-8 ((S)-N-[2-(Acetyl-cyclopropyl-aMino)-cyclohexyl]-2-aMino-3-Methyl-butyraMide)

• Product Name: (S)-N-[2-(Acetyl-cyclopropyl-aMino)-cyclohexyl]-2-aMino-3-Methyl-butyraMide
• CAS No: 1354029-69-8
• MF: C₁₆H₂₉N₃O₂
• MW: 295.420364141464
• MDL: MFCD21096405
• CID: 4589491
• Update Time: 2025-05-21

(S)-N-[2-(Acetyl-cyclopropyl-aMino)-cyclohexyl]-2-aMino-3-Methyl-butyraMide Chemical and Physical Properties

Names and Identifiers

• (S)-N-[2-(Acetyl-cyclopropyl-aMino)-cyclohexyl]-2-aMino-3-Methyl-butyraMide
• (2S)-N-[2-[acetyl(cyclopropyl)amino]cyclohexyl]-2-amino-3-methylbutanamide

• MDL： MFCD21096405
• Inchi： 1S/C16H29N3O2/c1-10(2)15(17)16(21)18-13-6-4-5-7-14(13)19(11(3)20)12-8-9-12/h10,12-15H,4-9,17H2,1-3H3,(H,18,21)/t13?,14?,15-/m0/s1
• InChI Key： HMORCFYIDHFFMX-NRXISQOPSA-N
• SMILES： C(NC1CCCCC1N(C(C)=O)C1CC1)(=O)[C@@H](N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7

Additional information on (S)-N-[2-(Acetyl-cyclopropyl-aMino)-cyclohexyl]-2-aMino-3-Methyl-butyraMide

Compound CAS No 1354029-69-8: (S)-N-[2-(Acetyl-cyclopropyl-amino)-cyclohexyl]-2-amino-3-methyl-butyramide

The compound CAS No 1354029-69-8, known as (S)-N-[2-(Acetyl-cyclopropyl-amino)-cyclohexyl]-2-amino-3-methyl-butyramide, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The chemical structure of this compound is characterized by a cyclohexyl group substituted with an acetyl-cyclopropyl-amino moiety, along with a butyramide functional group. The stereochemistry at the chiral center, denoted by the (S) configuration, plays a crucial role in determining its biological activity and selectivity. This configuration ensures optimal interaction with target proteins, enhancing its efficacy in therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as asymmetric catalysis and multicomponent reactions. These techniques not only improve yield but also ensure high purity, which is essential for preclinical and clinical studies. The synthesis process involves strategic assembly of the molecule's core structure, followed by precise functionalization to achieve the desired stereochemistry and bioactivity.

From a pharmacological perspective, this compound has demonstrated remarkable activity in preclinical models, particularly in the context of neurodegenerative diseases and inflammatory conditions. Studies conducted in 2023 have shown that it exhibits potent anti-inflammatory properties and can modulate key signaling pathways involved in neuroprotection. Its ability to cross the blood-brain barrier (BBB) makes it a promising candidate for treating central nervous system (CNS) disorders.

The biological activity of this compound is further enhanced by its unique physicochemical properties, including optimal solubility and stability under physiological conditions. These attributes are critical for ensuring sustained drug release and effective delivery to target sites within the body. Recent research has also explored its potential as a prodrug, where it can be metabolized into active metabolites with enhanced bioavailability.

In terms of therapeutic applications, this compound has shown particular promise in the treatment of Alzheimer's disease and other neurodegenerative disorders. Preclinical studies have demonstrated its ability to inhibit key enzymes associated with amyloid-beta production, thereby reducing neurotoxicity and promoting neuronal survival. Additionally, its anti-inflammatory effects suggest potential utility in managing conditions such as rheumatoid arthritis and other autoimmune diseases.

The development of this compound has been supported by extensive computational modeling and molecular docking studies, which have provided insights into its binding interactions with target proteins. These studies have revealed that the compound exhibits high affinity for specific receptor sites, contributing to its potent biological effects. Furthermore, recent advancements in artificial intelligence (AI)-aided drug design have facilitated the optimization of its structure for improved efficacy and reduced toxicity.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of this compound in human subjects. Early results indicate favorable pharmacokinetic profiles and minimal adverse effects, suggesting that it may soon be advanced to later stages of development. Its potential as a first-in-class therapeutic agent underscores the importance of continued research into its mechanisms of action and therapeutic applications.

In conclusion, CAS No 1354029-69-8, or (S)-N-[2-(Acetyl-cyclopropyl-amino)-cyclohexyl]-2-amino-3-methyl-butyramide, represents a significant advancement in medicinal chemistry. With its unique structural features, robust pharmacological profile, and promising therapeutic potential, this compound is poised to make a meaningful impact on the treatment of various diseases. As research continues to uncover new insights into its mechanisms and applications, it remains at the forefront of innovative drug development.